Cas no 2225174-92-3 (2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid)

• Product Name: 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid
• CAS No: 2225174-92-3
• MF: C₁₀H₁₃BF₃NO₃
• MW: 272.076788663864
• CID: 5144563
• Update Time: 2025-06-14

2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid

• Inchi： 1S/C10H13BF3NO3/c1-9(2,3)18-8-5-6(11(16)17)4-7(15-8)10(12,13)14/h4-5,16-17H,1-3H3/i1D3,2D3,3D3
• InChI Key： ITPLQAJRRGFCFE-GQALSZNTSA-N
• SMILES： C1(OC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=NC(C(F)(F)F)=CC(B(O)O)=C1

Additional information on 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid

Research Brief on 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid (CAS: 2225174-92-3)

The compound 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid (CAS: 2225174-92-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features, including the trifluoromethyl group and boronic acid moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The deuterated tert-butoxy group enhances the metabolic stability of resulting compounds, a critical factor in drug development. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness in creating novel proteolysis-targeting chimeras (PROTACs) for targeted protein degradation, showing promising results in preclinical cancer models.

In pharmaceutical applications, this boronic acid derivative has shown particular promise in the development of Bruton's tyrosine kinase (BTK) inhibitors. A 2024 study in ACS Chemical Biology reported its use in creating next-generation covalent inhibitors with improved selectivity profiles. The deuterium incorporation at the tert-butoxy position was found to significantly reduce off-target effects while maintaining potent enzymatic inhibition.

The synthetic utility of 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid extends beyond small molecule therapeutics. Recent work in Chemical Communications (2024) described its application in creating boron-containing antibody-drug conjugates (ADCs), where the boronic acid moiety serves as both a linker and a functional group for subsequent bioconjugation reactions. This dual functionality opens new avenues for targeted drug delivery systems.

From a chemical biology perspective, the compound's unique properties have enabled novel approaches to studying enzyme mechanisms. The deuterium labeling allows for precise tracking of metabolic pathways using mass spectrometry, while the boronic acid group facilitates interactions with biological diols and other nucleophiles. This has proven particularly valuable in glycosidase inhibition studies and carbohydrate recognition research.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound for PET tracer development. The trifluoromethyl group provides excellent lipophilicity for blood-brain barrier penetration, while the boronic acid can be readily converted to various imaging probes. Several research groups are currently investigating its potential in neurodegenerative disease diagnostics.

In conclusion, 2-(tert-Butoxy-d9)-6-trifluoromethylpyridine-4-boronic acid represents a multifaceted tool in modern drug discovery. Its applications span from synthetic chemistry to biological studies, with particular relevance in targeted therapies and molecular imaging. As research continues, we anticipate seeing more innovative uses of this compound emerge in both academic and industrial settings.